N-substituted pyrroles
N-Substituted Pyrroles are a class of heterocyclic compounds characterized by the presence of a five-membered ring with one nitrogen atom. These molecules find applications in various fields due to their unique structural properties and potential for diverse functionalization. The substitution on the N atom can greatly influence the electronic, optical, and magnetic properties of these compounds, making them valuable in organic synthesis, pharmaceuticals, and materials science. Common substituents include alkyl, aryl, halogen, and amine groups, which can be tailored to meet specific requirements. Their stability, ease of synthesis, and reactivity make N-substituted pyrroles versatile building blocks for designing new materials with tailored properties.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1H-Pyrrole,1-methyl-2-(1-methylethyl)- | 190065-71-5 | C8H13N |
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1,2-Dithiolo[4,3-b]pyrrol-5(4H)-one,6-amino-4-methyl- | 642-77-3 | C6H6N2OS2 |
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1H-Pyrrole-2,3-dimethanol,1-methyl- | 53365-77-8 | C7H11NO2 |
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N,N'-Dimethyl-2,2'-dipyrromethane | 81263-87-8 | C11H14N2 |
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1-methyl-1H-Pyrrole-3-acetic acid ethyl ester | 62822-16-6 | C9H13NO2 |
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1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole | 850567-47-4 | C11H18BNO2 |
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1H-Pyrrole, 1-methyl-2-(2-thienyl)- | 34671-27-7 | C9H9NS |
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1,2,5-Trimethylpyrrole-3-boronic acid, pinacol ester | 1256359-32-6 | C13H22BNO2 |
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Methyl 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetate | 70319-67-4 | C9H10N2O2 |
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1,3-dimethyl-1H-Pyrrole | 10524-65-9 | C6H9N |
Related Literature
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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